Cas no 1739-81-7 (1,2,5-trimethyl-1H-imidazole)

• Product Name: 1,2,5-trimethyl-1H-imidazole
• CAS No: 1739-81-7
• MF: C₆H₁₀N₂
• MW: 110.157001018524
• CID: 3813498
• PubChem ID: 19430196
• Update Time: 2025-04-24

1,2,5-trimethyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1,2,5-trimethyl-
• 1,2,5-trimethyl-1H-imidazole
• MFCD22055013
• 1739-81-7
• BS-46359
• 1,2,5-trimethylimidazole
• E75311
• SCHEMBL822679
• EN300-1588590

• Inchi： 1S/C6H10N2/c1-5-4-7-6(2)8(5)3/h4H,1-3H3
• InChI Key： WEQSMXWTBRYPDN-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=NC=C1C

Computed Properties

• Exact Mass: 110.084398327g/mol
• Monoisotopic Mass: 110.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 82.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1,2,5-trimethyl-1H-imidazole

1H-Imidazole, 1,2,5-trimethyl- (CAS No. 1739-81-7): A Versatile Chemical Compound with Broad Applications

1H-Imidazole, 1,2,5-trimethyl- (CAS No. 1739-81-7) is a specialized organic compound belonging to the imidazole family. This heterocyclic compound features a five-membered ring structure with three methyl groups attached at the 1, 2, and 5 positions. Its unique molecular configuration makes it valuable in various industrial and research applications, particularly in pharmaceuticals, agrochemicals, and material science.

The growing interest in imidazole derivatives has been driven by their remarkable biological activities and chemical versatility. Researchers frequently search for "1,2,5-trimethylimidazole properties" and "applications of trimethylimidazole," reflecting the compound's importance in modern chemistry. The compound's stability and reactivity profile make it particularly useful as a building block in organic synthesis.

From a molecular perspective, 1H-Imidazole, 1,2,5-trimethyl- demonstrates interesting electronic properties due to its aromatic character and nitrogen-containing structure. These characteristics contribute to its utility in coordination chemistry, where it serves as an effective ligand for metal complexes. The compound's solubility profile—soluble in most organic solvents but only slightly soluble in water—makes it particularly useful in various formulation applications.

In pharmaceutical research, scientists are investigating trimethyl-substituted imidazoles for their potential biological activities. Recent studies have explored their role as potential enzyme inhibitors and their interactions with biological targets. While not a drug substance itself, 1,2,5-trimethylimidazole serves as a crucial intermediate in the synthesis of more complex medicinal compounds.

The material science field has shown increasing interest in 1H-Imidazole, 1,2,5-trimethyl- for its potential applications in polymer chemistry and advanced materials. Its thermal stability and electronic properties make it suitable for creating specialized polymers with unique characteristics. Researchers working on conductive polymers and energy storage materials frequently consider imidazole derivatives like this compound.

From a synthetic chemistry standpoint, CAS 1739-81-7 offers several advantages. Its methyl groups provide both steric and electronic effects that can influence reaction pathways, making it a valuable tool for chemists designing new synthetic methodologies. The compound's stability under various conditions adds to its utility as a reagent or intermediate in multi-step syntheses.

Recent trends in green chemistry have prompted investigations into more sustainable production methods for 1,2,5-trimethyl-1H-imidazole. Researchers are exploring catalytic processes and alternative synthetic routes that reduce environmental impact while maintaining high yields and purity. These developments align with the chemical industry's growing emphasis on sustainable practices.

Quality control and analytical characterization of 1H-Imidazole, 1,2,5-trimethyl- typically involve techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound's well-defined spectral signatures make it relatively straightforward to identify and quantify in various matrices. Purity specifications are particularly important for research and industrial applications where consistent performance is required.

The commercial availability of CAS 1739-81-7 has expanded in recent years to meet growing demand from research institutions and specialty chemical manufacturers. Suppliers typically offer the compound in various purity grades, from technical grade for industrial applications to high-purity versions for research purposes. Proper storage recommendations generally include protection from moisture and storage in cool, dry conditions.

Looking forward, the potential applications of 1,2,5-trimethylimidazole continue to expand as researchers discover new uses for this versatile compound. Areas such as catalysis, materials science, and medicinal chemistry are likely to drive future demand. The compound's combination of stability and reactivity ensures its ongoing relevance in chemical research and industrial applications.

For researchers considering working with 1H-Imidazole, 1,2,5-trimethyl-, it's important to consult the latest scientific literature and safety data. While not classified as hazardous under normal handling conditions, standard laboratory precautions should always be followed when working with any chemical substance. The compound's Material Safety Data Sheet provides detailed handling and storage information.

In summary, 1H-Imidazole, 1,2,5-trimethyl- (CAS No. 1739-81-7) represents an important member of the imidazole chemical family with diverse applications across multiple scientific disciplines. Its unique structural features and chemical properties continue to make it valuable for researchers and industrial chemists alike. As scientific understanding of imidazole chemistry advances, this compound is likely to find even broader utility in future applications.